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Compound of Interest

Compound Name: F1839-/

Cat. No.: B15567329

Disclaimer: The designation "F1839-I" does not correspond to a standard chemical identifier. It
is associated with ASTM F1839, a specification for rigid polyurethane foam used in testing
orthopedic devices.[1][2][3] This guide provides essential safety information for handling the
two-part liquid chemical system (isocyanates and polyols) used to create this foam. All
personnel must consult the specific Safety Data Sheet (SDS) for the products in use, as
formulations can vary.

This document provides procedural guidance for researchers, scientists, and drug development
professionals on the safe handling, use, and disposal of the precursor chemicals for F1839
polyurethane foam.

Personal Protective Equipment (PPE) for Handling
Liquid Polyurethane Foam Components

The primary hazards associated with two-part polyurethane foam systems stem from the liquid
components before they are fully cured, particularly the isocyanate ("A" side).[4][5] Isocyanates
are potent respiratory and skin sensitizers. The polyol component ("B" side) is generally less
hazardous but can cause skin and eye irritation. Therefore, a comprehensive PPE strategy is
mandatory.

The following table summarizes the required PPE for handling the liquid components.
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Protection Type

Required PPE

Specifications and Rationale

Respiratory Protection

Full-face or half-mask air-
purifying respirator (APR) with
organic vapor cartridges and
P100 particulate filters. A
supplied-air respirator (SAR)
offers a higher level of
protection and is required for
indoor applications or in poorly

ventilated areas.

Isocyanates have poor
warning properties, meaning
they may not be detectable by
smell until concentrations
exceed safe exposure limits.
An APR with the correct
cartridges can remove
isocyanate vapors and
aerosols from the air. A SAR is
the safest option as it provides

a clean air supply.

Eye Protection

Chemical splash goggles or a

full-face respirator.

Protects against splashes of
liquid chemicals that can
cause serious eye irritation or
injury. If a half-mask respirator
is used, chemical splash

goggles are mandatory.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, butyl rubber,
neoprene). Disposable,
chemical-resistant coveralls or

a full-body suit with a hood.

Prevents skin contact with
isocyanates, which can cause
irritation, rashes, and
sensitization. Standard latex
gloves are not sufficient.
Coveralls protect the body
from splashes and aerosol

deposits.

Foot Protection

Chemical-resistant boots or

shoe covers.

Provides protection against

accidental spills.

Experimental Protocol: Laboratory-Scale
Preparation of F1839 Polyurethane Foam

This protocol outlines the steps for safely mixing two-part polyurethane foam components in a

laboratory setting.
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2.1. Preparation and Hazard Assessment

Consult the SDS: Before beginning any work, thoroughly read the Safety Data Sheets for
both the isocyanate ("A" side) and polyol ("B" side) components.

Ensure Adequate Ventilation: All handling and mixing operations must be conducted in a
well-ventilated area, preferably within a certified chemical fume hood. For larger applications,
mechanical ventilation is required.

Assemble PPE: Don all required PPE as detailed in the table above before handling the
chemical containers.

Prepare the Work Area: Cover the work surface with absorbent, disposable material. Ensure
that a waste container for liquid chemical waste and another for cured foam are readily
accessible.

Emergency Preparedness: An eyewash station and safety shower must be immediately
accessible. Have spill cleanup materials (e.g., absorbent pads) available.

2.2. Mixing Procedure

Conditioning: Ensure both the isocyanate and polyol containers are at the manufacturer's
recommended temperature.

Dispensing: Carefully dispense the required amounts of the isocyanate and polyol
components into separate, clean, dry mixing containers. The typical mix ratio is 1:1.

Mixing: In a designated mixing area (e.g., inside the fume hood), pour the polyol component
into the isocyanate component while mixing thoroughly with a clean, dry mixer (e.g.,
mechanical stirrer or disposable spatula).

Pouring: Immediately after mixing, pour the reacting liquid into the desired mold or onto the
prepared surface.

Curing: Allow the foam to cure completely in the ventilated area. Do not handle the curing
foam without gloves.
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2.3. Disposal Plan

e Liquid Waste: Do not pour leftover liquid components down the drain. Dispose of unreacted
components as hazardous chemical waste according to your institution's guidelines.

o Cured Foam: Once fully cured, the polyurethane foam is generally considered inert and can
be disposed of as solid waste. Consult local regulations for confirmation.

o Contaminated PPE: Used gloves, coveralls, and other disposable items should be placed in
a sealed bag and disposed of as hazardous waste.

Visual Workflow for Hazard Mitigation

The following diagram illustrates the decision-making process for the safe handling of
polyurethane foam precursors.
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Caption: Workflow for Hazard Assessment and PPE Selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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